Cas no 1286207-36-0 ((S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate)

• Product Name: (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate
• CAS No: 1286207-36-0
• MF: C₁₆H₃₀N₂O₂
• MW: 282.421604633331
• CID: 4787434
• Update Time: 2025-11-02

(S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate
• Tert-butyl N-[(3S)-1-(cyclohexylmethyl)pyrrolidin-3-yl]carbamate
• (S)-tert-Butyl (1-(cyclohexylmethyl)pyrrolidin-3-yl)carbamate
• (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate

• Inchi： 1S/C16H30N2O2/c1-16(2,3)20-15(19)17-14-9-10-18(12-14)11-13-7-5-4-6-8-13/h13-14H,4-12H2,1-3H3,(H,17,19)/t14-/m0/s1
• InChI Key： CHEMJXXSYPKSTH-AWEZNQCLSA-N
• SMILES： O(C(C)(C)C)C(N[C@H]1CCN(C1)CC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate

Research Brief on (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate (CAS: 1286207-36-0): Recent Advances and Applications

The compound (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate (CAS: 1286207-36-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a chiral intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on its synthesis, structural characterization, and pharmacological relevance, offering insights into its role in drug discovery and development.

Recent studies have highlighted the efficient asymmetric synthesis of (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate via enantioselective catalytic methods, achieving high yields (>90%) and excellent enantiomeric excess (ee >99%). The compound’s rigid pyrrolidine scaffold and cyclohexylmethyl substitution enhance its utility in designing protease inhibitors and GPCR-targeting ligands, as demonstrated in preclinical models of neurological disorders.

Notably, a 2023 study published in the Journal of Medicinal Chemistry explored its incorporation into novel tachykinin receptor antagonists, showing improved blood-brain barrier permeability compared to earlier analogs. Structural analysis (X-ray crystallography and NMR) confirmed the (S)-configuration’s critical role in binding affinity, with computational docking studies further elucidating interactions at the molecular level.

Ongoing research also investigates its metabolic stability and toxicity profile, with preliminary data suggesting favorable pharmacokinetic properties in rodent models. Industry reports indicate its adoption in scalable GMP production for Phase I clinical trial materials, underscoring its translational potential. Future directions include derivatization to optimize selectivity for orphan targets in oncology and inflammation.

In conclusion, (S)-Tert-Butyl 1-(cyclohexylmethyl)pyrrolidin-3-ylcarbamate exemplifies a versatile building block with expanding therapeutic relevance. Collaborative efforts between academia and biopharma are expected to accelerate its application in next-generation small-molecule therapeutics.